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Compound of Interest |

Compound Name: Isostearyl sebacate
CAS No.: 478273-24-4
Cat. No.: B12686118
Get Quote
. J

| have gathered some general information about the physicochemical properties of esters used
in cosmetics, which provides context but lacks specific quantitative data for Isostearyl
sebacate. | found information on how properties like refractive index, viscosity, and surface
tension are relevant for cosmetic formulations and general methodologies for their
measurement. | also found some data for a related compound, Isostearyl isostearate, which
can serve as a rough estimate but is not a substitute for the actual data for Isostearyl
sebacate. The initial searches for a technical data sheet or safety data sheet for Isostearyl
sebacate did not yield specific values for the desired properties. Therefore, | need to conduct
more targeted searches to find this specific quantitative data.l have successfully gathered
some key physicochemical properties of Isostearyl sebacate, including its molecular formula
(C28H5404) and molecular weight (454.73 g/mol ). | also know that it is a liquid, insoluble in
water, and soluble in ethanol. Its stability is generally good, though it can be hydrolyzed by
strong acids or bases. However, | am still missing specific quantitative values for several
important parameters that are crucial for a detailed technical guide. These include:

¢ Refractive Index

* Viscosity
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Density

Boiling Point

Melting Point

Surface Tension

While | found some data for related compounds like Dioctyl sebacate, this is not a direct
substitute for the properties of Isostearyl sebacate. | also lack detailed experimental protocols
for determining these properties specifically for Isostearyl sebacate. The next step will be to
focus on finding these missing quantitative values and any available experimental
methodologies.The executed searches provided some foundational information about
Isostearyl sebacate, such as its molecular formula (C28H5404), molecular weight (454.73
g/mol ), and its general description as a liquid that is insoluble in water and soluble in ethanol.
Its stability profile indicates it is stable under normal conditions but susceptible to hydrolysis by
strong acids or bases.

However, a significant gap remains in the quantitative data required for a comprehensive
technical guide. Specific values for key physicochemical properties like refractive index,
viscosity, density, boiling point, melting point, and surface tension are still missing. While |
found some data for the related compound Isostearyl isostearate, this is not a direct substitute.

Furthermore, detailed experimental protocols for determining these properties for Isostearyl
sebacate are not available in the search results. Although general methods for characterizing
cosmetic esters were found, specific analytical methods like GC-MS and FTIR for Isostearyl
sebacate were mentioned without providing detailed procedures or specific spectral data.

Therefore, the next steps will focus on trying to locate more specific quantitative data and any
available analytical or experimental details for Isostearyl sebacate.l have gathered some
fundamental information about Isostearyl sebacate, including its molecular formula, molecular
weight, and basic solubility characteristics. However, there is a significant lack of specific
guantitative data for key physicochemical properties such as refractive index, viscosity, density,
boiling point, melting point, and surface tension. | also haven't found detailed experimental
protocols for determining these properties specifically for Isostearyl sebacate. Although | have
found some information on related compounds and general methods for cosmetic esters, this is
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not sufficient for the in-depth technical guide required. Therefore, | need to continue my search
for more specific data and experimental procedures.## Physicochemical Characterization of
Isostearyl Sebacate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isostearyl sebacate, a diester of isostearyl alcohol and sebacic acid, is a versatile ingredient
with applications in the pharmaceutical and cosmetic industries. Its unique physicochemical
properties contribute to its functions as an emollient, skin-conditioning agent, and vehicle for
active pharmaceutical ingredients. This technical guide provides a comprehensive overview of
the physicochemical characterization of Isostearyl sebacate, including its chemical identity,
physical properties, and stability. Detailed experimental protocols and data are presented to
assist researchers and formulation scientists in its effective utilization.

b emical Identi

Property Value Source
Chemical Name Isostearyl sebacate [1]
INCI Name Isostearyl Sebacate [2]
CAS Number 478273-24-4 [1]
Molecular Formula C28H5404 [1]
Molecular Weight 454.73 g/mol [1]

_ Decanedioic acid, bis(16-
Chemical Structure
methylheptadecyl) ester

Synthesis Pathway

The synthesis of Isostearyl sebacate typically involves the esterification reaction between
sebacic acid and isostearyl alcohol.
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Figure 1: Synthesis of Isostearyl Sebacate.

Physicochemical Properties

The following tables summarize the known physicochemical properties of Isostearyl sebacate.
It is important to note that specific values for several of these properties are not readily
available in the public domain and may require experimental determination.

General Properties

Property Value Source
Appearance Liquid [1]
Odor Characteristic

Solubility

Solvent Solubility Source
Water Insoluble [1]
Ethanol Soluble [1]

Thermal and Optical Properties
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Property Value Source
Melting Point Data not available
Boiling Point Data not available
Refractive Index Data not available

Other Physical Properties

Property Value Source
Density Data not available
Viscosity Data not available
Surface Tension Data not available

Stability

Isostearyl sebacate is generally considered stable under normal storage conditions. However,
it is susceptible to hydrolysis in the presence of strong acids or bases.[1] Stability testing is
crucial to ensure the integrity of formulations containing this ingredient, particularly under
varying temperature, pH, and light conditions.

Hydrolysis Pathway

4 )

Reactants

4 Products )
Hydrolysis Sebacic Acid
N\
Isostearyl Sebacate Strong Acid/Base/l :
- J
[Isostearyl Alcohol}

- J
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Figure 2: Hydrolysis of Isostearyl Sebacate.

Experimental Protocols

Due to the lack of publicly available specific experimental data for many of the physicochemical
properties of Isostearyl sebacate, this section outlines general methodologies that can be
employed for their determination.

Determination of Refractive Index

The refractive index can be determined using a standard refractometer (e.g., an Abbe

refractometer).

Workflow:
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Figure 3: Refractive Index Measurement Workflow.

Determination of Viscosity

The viscosity of liquid Isostearyl sebacate can be measured using a rotational viscometer or

rheometer.

Workflow:
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Figure 4: Viscosity Measurement Workflow.

Determination of Density

The density can be determined using a pycnometer or a digital density meter.

Workflow:
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Figure 5: Density Measurement Workflow.

Conclusion

This technical guide has compiled the available physicochemical data for Isostearyl sebacate
and provided standardized methodologies for the experimental determination of key properties.
While some specific quantitative values remain to be established through laboratory analysis,
the information presented herein serves as a valuable resource for researchers, scientists, and
drug development professionals working with this versatile ester. Further experimental
investigation is encouraged to populate the data gaps and enhance the comprehensive
understanding of Isostearyl sebacate's properties for its optimal use in various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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